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Compound of Interest

Compound Name: 2-Methyl-6-nitrobenzoic acid

Cat. No.: B120224 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is a critical component of laboratory operations. This guide provides

essential, step-by-step procedures for the proper disposal of 2-Methyl-6-nitrobenzoic acid,

ensuring the safety of laboratory personnel and the protection of the environment. Adherence

to these protocols is vital to prevent hazardous chemical reactions and maintain regulatory

compliance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to be equipped with the appropriate

Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles, and a laboratory coat. If there is a risk of generating dust, appropriate respiratory

protection, such as a type N95 respirator, should be used.

Ventilation: All handling of 2-Methyl-6-nitrobenzoic acid should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Incompatible Materials: To prevent potentially hazardous reactions, 2-Methyl-6-nitrobenzoic
acid waste must be kept separate from strong oxidizing agents and strong bases.
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A summary of the key physical and chemical properties of 2-Methyl-6-nitrobenzoic acid is

provided in the table below for easy reference.

Property Value

CAS Number 13506-76-8

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol [1]

Appearance Yellow to brown powder or crystals[1]

Melting Point 151-159 °C[1]

pKa 1.87 (at 25°C)[2]

Water Solubility Insoluble[3]

Storage Class 11 (Combustible Solids)

Storage Temperature Room Temperature[1][2]

Step-by-Step Disposal Protocol
The primary method for the disposal of 2-Methyl-6-nitrobenzoic acid is to manage it as

hazardous chemical waste, ensuring collection by a licensed environmental services company.

Under no circumstances should this chemical be discharged into drains or sewers.

Waste Identification and Segregation:

Clearly label the waste as "2-Methyl-6-nitrobenzoic acid."

Segregate this waste stream from other chemical wastes, particularly from incompatible

materials such as strong oxidizing agents and bases, to prevent dangerous reactions.[4]

Containerization:

Use a dedicated, suitable, and properly sealed container for the waste. The original

container is often the best choice if it is in good condition.[4]
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Ensure the container is chemically compatible and free from any leaks or damage.

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("2-Methyl-6-nitrobenzoic acid"), and any other information required by

your institution's Environmental Health and Safety (EHS) department and local

regulations.

Storage:

Store the sealed and labeled waste container in a designated, cool, dry, and well-

ventilated hazardous waste accumulation area.

The storage area should be secure to prevent unauthorized access.[4]

Ensure secondary containment is in place to mitigate any potential leaks.[4]

Collection and Disposal:

Contact your institution's EHS office or a certified hazardous waste disposal contractor to

schedule a pickup for the waste.[4]

The disposal must be carried out at an approved waste disposal plant in accordance with

all local, state, and federal regulations, such as the Resource Conservation and Recovery

Act (RCRA) in the United States.[4]

Experimental Protocols
Small Spill Cleanup Procedure:

In the event of a small spill of 2-Methyl-6-nitrobenzoic acid, the following cleanup protocol

should be followed:

Remove Ignition Sources: Immediately remove all sources of ignition from the area, as the

compound is combustible.[3]
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Dampen the Spill: To prevent the generation of dust, dampen the solid spill material with 60-

70% ethanol.[3]

Collect the Material: Carefully transfer the dampened material into a suitable, labeled

container for chemical waste. Use absorbent paper dampened with 60-70% ethanol to

collect any remaining residue.[3]

Decontaminate the Area: Wash all contaminated surfaces with 60-70% ethanol followed by a

thorough washing with a soap and water solution.[3]

Dispose of Contaminated Materials: Seal the absorbent paper and any contaminated

cleaning materials in a vapor-tight plastic bag for proper disposal as hazardous waste.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Methyl-6-
nitrobenzoic acid.
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Disposal Workflow for 2-Methyl-6-nitrobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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